Cas no 55810-81-6 (Benzo[b]thiophene, 5-chloro-2-(chloromethyl)-)

• Product Name: Benzo[b]thiophene, 5-chloro-2-(chloromethyl)-
• CAS No: 55810-81-6
• MF: C₉H₆Cl₂S
• MW: 217.114939212799
• CID: 1595666
• PubChem ID: 15133756
• Update Time: 2025-04-21

Benzo[b]thiophene, 5-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 5-chloro-2-(chloromethyl)-
• DCCJHTKJPWNREI-UHFFFAOYSA-N
• 5-Chloro-2-(chloromethyl)benzo[b]thiophene
• 5-chloro-2-chloromethyl-benzo[b]thiophene
• 55810-81-6
• DTXSID301266484
• SCHEMBL2080656

• Inchi： 1S/C9H6Cl2S/c10-5-8-4-6-3-7(11)1-2-9(6)12-8/h1-4H,5H2
• InChI Key： DCCJHTKJPWNREI-UHFFFAOYSA-N
• SMILES： ClCC1=CC2C=C(C=CC=2S1)Cl

Computed Properties

• Exact Mass: 215.95688
• Monoisotopic Mass: 215.9567268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes